Electroreduction of nitrite on gold electrode modified with Cu-containing nitrite reductase model complex†

Chemical Communications Pub Date: 2005-08-09 DOI: 10.1039/B507932B

Abstract

A gold electrode modified with copper complexes containing a tridentate aromatic amine compound (bis(6-methyl-2-pyridylmethyl)amine ethyl sulfide, which is a model for the nitrite reduction centre of copper-containing nitrite reductase, catalyzed electrochemically the reduction of nitrite to nitrogen monoxide under acidic conditions.

Graphical abstract: Electroreduction of nitrite on gold electrode modified with Cu-containing nitrite reductase model complex
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